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Compound of Interest

Compound Name: Reactive Orange 14

Cat. No.: B077290 Get Quote

Technical Support Center: C.I. Reactive Orange
14
Welcome to the technical support center for C.I. Reactive Orange 14 (CAS 12225-86-4). This

guide is designed for researchers and laboratory professionals to provide in-depth technical

assistance, troubleshooting, and best practices for improving the fixation efficiency of this dye

on cellulosic substrates like cotton. Our goal is to move beyond simple protocols and explain

the underlying chemical principles, empowering you to optimize your experiments for reliable

and reproducible results.

Part 1: Frequently Asked Questions (FAQs) - Core
Principles
This section addresses fundamental questions about the chemistry and application of Reactive
Orange 14. Understanding these principles is crucial for effective troubleshooting.

Q1: What is the chemical nature and fixation mechanism of C.I. Reactive Orange 14?

C.I. Reactive Orange 14 is a single azo dye that belongs to the dichlorotriazine (DCT) class of

reactive dyes.[1][2] The reactive group is a triazine ring with two chlorine atoms, which are the

leaving groups that enable the reaction with the fiber.
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The fixation process is a nucleophilic substitution reaction that occurs in two main stages under

alkaline conditions:

Exhaustion: In the presence of an electrolyte (e.g., sodium sulfate), the dye is adsorbed from

the solution onto the fiber surface. The salt neutralizes the negative surface charge of the

cotton fiber, reducing electrostatic repulsion and allowing the dye anions to approach the

fiber.

Fixation: The addition of an alkali (e.g., sodium carbonate) activates the hydroxyl groups (-

OH) on the cellulose fiber, converting them into more nucleophilic cellulosate anions (Cell-

O⁻). These anions then attack the carbon atom on the dye's dichlorotriazine ring, displacing

a chlorine atom and forming a strong, permanent covalent bond.[3]

Diagram: Fixation Mechanism of Reactive Orange 14
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Caption: Covalent bond formation vs. competing hydrolysis reaction.

Q2: What is dye hydrolysis, and why is it the primary cause of low fixation efficiency?
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Hydrolysis is a competing and irreversible reaction where the reactive dye molecule reacts with

the hydroxyl ions (OH⁻) from water instead of the cellulose fiber.[4] This reaction modifies the

dye's reactive group (replacing a chlorine atom with a hydroxyl group), rendering it inactive and

unable to form a covalent bond with the fiber. This hydrolyzed dye can only stain the fiber

loosely and is removed during washing, leading to significant color loss, poor wash fastness,

and increased effluent load.[5] Because Reactive Orange 14 is a highly reactive DCT dye,

controlling hydrolysis is the most critical factor in achieving high fixation.

Q3: What are the critical process parameters and their roles?

pH (Alkali): An alkaline environment (pH 10.5-11.5) is essential for the fixation step.[6] The

alkali activates the cellulose's hydroxyl groups. However, an excessively high pH or

prolonged exposure to alkali before the dye has been fully exhausted onto the fiber will

dramatically accelerate dye hydrolysis, reducing the final color yield.[7]

Temperature: As a DCT dye, Reactive Orange 14 is highly reactive and designed for lower

temperature applications. The optimal temperature for fixation is typically between 30-40°C.

Higher temperatures drastically increase the rate of hydrolysis more than the rate of fixation,

leading to lower efficiency.[3]

Electrolyte (Salt): Electrolytes like sodium chloride or sodium sulfate are crucial for the

exhaustion phase. They screen the negative charge on the cotton fiber surface, allowing the

negatively charged dye anions to approach and adsorb onto the fiber.[8] Insufficient salt

leads to poor exhaustion and, consequently, poor fixation.

Time: The dyeing process must be timed correctly. Sufficient time must be allowed for the

exhaustion phase (dye migration to the fiber) before adding alkali. After alkali addition, the

fixation time must be adequate (typically 45-90 minutes) to ensure the reaction goes to

completion.

Liquor Ratio (L:R): This is the ratio of the volume of dye liquor to the weight of the goods. A

lower liquor ratio (e.g., 10:1) increases the dye concentration in the bath, which can improve

exhaustion and fixation efficiency.[7]
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Part 2: Troubleshooting Guide - Common Issues &
Solutions
This section provides a systematic approach to diagnosing and solving common problems

encountered during experiments with Reactive Orange 14.

Problem 1: Low Color Yield / Pale Shades

This is the most common issue, directly related to suboptimal fixation efficiency.

Possible Cause A: Incorrect pH or Alkali Dosing

Diagnosis: The final pH of the dye bath was outside the optimal 10.5-11.5 range, or the

alkali was added too quickly or too early.

Scientific Rationale: If the pH is too low, cellulose activation is incomplete. If it's too high,

hydrolysis dominates. Adding alkali before the dye has exhausted onto the fiber surface

means the dye reacts with water in the bath rather than with the fiber.

Solution:

Calibrate your pH meter before use.

Ensure the dye and salt have been circulating with the fabric for a sufficient exhaustion

period (e.g., 30 minutes) before introducing alkali.

Add the alkali solution gradually over 15-20 minutes to allow for a controlled increase in

pH. This promotes even dye fixation.[6]

Possible Cause B: Suboptimal Temperature

Diagnosis: The fixation temperature was significantly above the recommended 30-40°C for

this DCT dye.

Scientific Rationale: The activation energy for the hydrolysis reaction is highly sensitive to

temperature. Even a small increase above the optimum can cause a large increase in the

rate of hydrolysis, leading to dye deactivation.
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Solution:

Use a calibrated thermometer and a temperature-controlled water bath.

Maintain the temperature consistently throughout the fixation period. Avoid fluctuations.

[7]

Possible Cause C: Insufficient Electrolyte

Diagnosis: The concentration of salt was too low for the depth of shade being dyed.

Scientific Rationale: Without enough electrolyte, electrostatic repulsion between the dye

and fiber remains high. The dye stays in the liquor instead of moving to the fiber, resulting

in low exhaustion and leaving little dye available for fixation.

Solution:

Adjust the salt concentration based on the depth of shade. See the parameter table in

Part 3 for recommendations.

Ensure the salt is fully dissolved before adding the dye to the bath.

Possible Cause D: Poor Water Quality

Diagnosis: Use of hard water containing high levels of calcium (Ca²⁺) and magnesium

(Mg²⁺) ions.

Scientific Rationale: Divalent metal ions can form insoluble complexes with the dye,

reducing its effective concentration and potentially causing spots.[7][9]

Solution:

Use deionized or distilled water for preparing dye and chemical solutions.

If using tap water, add a sequestering agent (e.g., 1-2 g/L of a product based on EDTA

or polyphosphates) to the dye bath before adding the dye. This agent chelates the metal

ions, preventing them from interfering with the dyeing process.
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Diagram: Troubleshooting Workflow for Low Color Yield
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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